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Compound of Interest

Compound Name: VU6015929

Cat. No.: B2687919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of VU6015929 using dimethyl sulfoxide (DMSO) as the solvent. VU6015929 is a

potent and selective dual inhibitor of discoidin domain receptor 1/2 (DDR1/2) with IC₅₀ values

of 4.67 nM and 7.39 nM, respectively[1][2][3]. Accurate preparation of stock solutions is critical

for obtaining reliable and reproducible results in downstream applications such as cell-based

assays and in vivo studies.

Physicochemical Properties and Solubility
A summary of the key quantitative data for VU6015929 is presented in the table below for easy

reference.
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Property Value Source(s)

Molecular Formula C₂₄H₁₉F₄N₅O₂ [1]

Molecular Weight 485.43 g/mol [1]

Appearance White to yellow solid powder [4]

Solubility in DMSO Up to 100 mg/mL (206.00 mM) [1][4]

Solubility in Ethanol Up to 9.71 mg/mL (20 mM)

Solubility in Water Insoluble [2]

Purity (HPLC) ≥98%

Experimental Protocol: Preparation of a 10 mM
VU6015929 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of VU6015929 in DMSO.

This concentration is suitable for most in vitro applications and allows for convenient serial

dilutions to achieve desired working concentrations.

Materials:

VU6015929 powder

Anhydrous/molecular sieve-dried, high-purity DMSO (hygroscopic, use a fresh, unopened

bottle if possible)[2][4]

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath
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Procedure:

Pre-weighing Preparation: Before opening, allow the vial of VU6015929 powder to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

atmospheric moisture onto the compound.

Weighing VU6015929: Tare a sterile microcentrifuge tube or amber glass vial on a calibrated

analytical balance. Carefully weigh the desired amount of VU6015929 powder. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 4.85 mg of VU6015929.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Example: 10 mM x 0.001 L x 485.43 g/mol = 4.85 mg

Adding DMSO: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the vial containing the VU6015929 powder. For the example above, add 1 mL of

DMSO.

Dissolution:

Cap the vial securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

For complete dissolution, sonicate the solution in an ultrasonic bath for 10-15 minutes[1]

[4]. Visually inspect the solution to ensure there are no visible particulates. If precipitation

occurs, gentle warming (e.g., to 37°C) can also aid dissolution[5].

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or cryovials to avoid repeated freeze-thaw cycles[2][4][6].

Store the aliquots protected from light. Recommended storage conditions are:

-80°C: for long-term storage (up to 2 years)[1][4].

-20°C: for shorter-term storage (up to 1 year)[1][4].
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Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling VU6015929 and DMSO.

Handle VU6015929 powder in a well-ventilated area or a chemical fume hood to avoid

inhalation.

DMSO can facilitate the absorption of substances through the skin. Avoid direct contact.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the DDR1 signaling pathway inhibited by VU6015929 and the

experimental workflow for preparing the stock solution.
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Click to download full resolution via product page

Caption: Inhibition of Collagen-induced DDR1 signaling by VU6015929.

VU6015929 Stock Solution Preparation Workflow
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Caption: Workflow for preparing VU6015929 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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